3-(Trimethylstannyl)cyclohexan-1-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(Trimethylstannyl)cyclohexan-1-one is an organotin derivative of cyclohexanone, where a trimethylstannyl (-Sn(CH₃)₃) group is attached to the cyclohexanone scaffold at the 3-position. Organotin compounds are widely utilized in organic synthesis, particularly in cross-coupling reactions, due to their ability to transfer organic groups to transition metal catalysts. The trimethylstannyl group, being smaller and less lipophilic than tributylstannyl, may enhance solubility in polar solvents and influence reactivity in catalytic systems.
Properties
CAS No. |
63831-50-5 |
|---|---|
Molecular Formula |
C9H18OSn |
Molecular Weight |
260.95 g/mol |
IUPAC Name |
3-trimethylstannylcyclohexan-1-one |
InChI |
InChI=1S/C6H9O.3CH3.Sn/c7-6-4-2-1-3-5-6;;;;/h2H,1,3-5H2;3*1H3; |
InChI Key |
ZYOBGMQQTGUPBY-UHFFFAOYSA-N |
Canonical SMILES |
C[Sn](C)(C)C1CCCC(=O)C1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Organometallic Cyclohexanone Derivatives
Structural and Electronic Differences
- 3-(Trimethylstannyl)cyclohexan-1-one (hypothetical): The trimethylstannyl group introduces a bulky organometallic substituent with moderate electron-withdrawing effects due to the Sn–C bond polarization.
- 3-(Triethylgermyl)cyclohexan-1-one (10) ( ): Substitution with a triethylgermyl (-Ge(C₂H₅)₃) group results in a less electronegative central atom (Ge vs.
- 3-Tributylstannylcyclohexan-1-one ( ): The tributylstannyl group increases steric hindrance and lipophilicity compared to trimethylstannyl, which may slow reaction kinetics in cross-coupling applications.
Table 1: Organometallic Cyclohexanone Derivatives
Sulfur-Containing Cyclohexanone Derivatives
Table 2: Sulfur-Containing Derivatives
Amino-Substituted Cyclohexanone Derivatives
Table 3: Amino-Substituted Derivatives
| Compound | Molecular Formula | Molecular Weight (g/mol) | Applications |
|---|---|---|---|
| 3-(Dimethylamino)cyclohexan-1-one | C₈H₁₅NO | 141.21 ( ) | Pharmaceutical synthesis |
| 2-BDCK ( ) | C₁₃H₁₅BrNO | 297.17 | Psychoactive properties |
Unsaturated Cyclohexanone Derivatives
Conjugation Effects
- 3-(1-Propenyl)-2-cyclohexen-1-one ( ): The α,β-unsaturated carbonyl system enables conjugate addition reactions, contrasting with the saturated scaffold of 3-(Trimethylstannyl)cyclohexan-1-one.
- 3-(Trifluoromethyl)cyclohexan-1-one ( ): The electron-withdrawing CF₃ group activates the carbonyl toward nucleophilic attack, differing from the metallic character of stannyl groups.
Key Research Findings
- Organometallic Reactivity: Tributylstannyl derivatives exhibit lower reactivity in polar media due to steric bulk, whereas trimethylstannyl analogs may favor faster transmetallation in Stille couplings ( ).
- Pharmacological vs. Synthetic Focus: Amino-substituted derivatives are prioritized in drug discovery, while organometallic variants are niche intermediates in catalysis ( ).
- Electronic Modulation: Sulfur-containing groups (e.g., dithiolane) enhance redox activity, whereas organometallic groups direct reactivity toward cross-coupling pathways ( ).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
